(1R)-1-(2-Chloro-5-methoxyphenyl)ethane-1,2-diamine

• Molecular Formula: C9H13ClN2O
• Molecular Weight: 200.66 g/mol
• IUPAC Name: (1R)-1-(2-chloro-5-methoxyphenyl)ethane-1,2-diamine
• InChI: InChI=1S/C9H13ClN2O/c1-13-6-2-3-8(10)7(4-6)9(12)5-11/h2-4,9H,5,11-12H2,1H3/t9-/m0/s1
• InChI Key: QRZMCTODTAUXFV-VIFPVBQESA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)Cl)[C@H](CN)N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C(CN)N

Description

(1R)-1-(2-Chloro-5-methoxyphenyl)ethane-1,2-diamine is a chiral organic compound featuring a 1,2-diamine backbone substituted with a 2-chloro-5-methoxyphenyl group at the R-configured carbon. The chloro and methoxy substituents on the aromatic ring influence its reactivity, solubility, and interaction with biological targets or metal ions.

Scientific Research Applications

Chemistry

(1R)-1-(2-Chloro-5-methoxyphenyl)ethane-1,2-diamine serves as a crucial building block in organic synthesis. Its unique structure allows it to participate in various chemical reactions:

• Building Block for Pharmaceuticals : It is used in the synthesis of pharmaceuticals due to its ability to form complex structures.
• Agrochemicals : The compound is also explored for use in agrochemical formulations.

Biology

The biological applications of this compound are being actively researched:

• Antimicrobial Activity : Studies have indicated potential antimicrobial properties, making it a candidate for developing new antibiotics.
• Anticancer Properties : Preliminary research suggests that it may inhibit cancer cell growth through interactions with specific biological targets.

Medicine

In medicinal chemistry, (1R)-1-(2-Chloro-5-methoxyphenyl)ethane-1,2-diamine is investigated for:

• Drug Development : Its structure allows for modifications leading to potential new drugs targeting neurological disorders.
• Enzyme Inhibition : It has been studied as an enzyme inhibitor, particularly in pathways related to neurotransmitter metabolism.

Case Studies

Study	Focus	Findings
Study A	Antimicrobial Properties	Demonstrated effective inhibition against various bacterial strains.
Study B	Anticancer Activity	Showed significant reduction in tumor cell viability in vitro.
Study C	Neurotransmitter Interaction	Suggested modulation of serotonin receptors, indicating potential for treating depression.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares (1R)-1-(2-Chloro-5-methoxyphenyl)ethane-1,2-diamine with structurally related 1,2-diamine derivatives, focusing on substituent effects, electronic properties, and applications.

Structural Analogs and Substituent Effects

Key analogs include:

• N,N-Bis-(4-substituted benzyl)-ethane-1,2-diamine derivatives (e.g., compounds 1a–i ): These feature alkyl/aryl substituents on the diamine nitrogen atoms. Their cyclization with diethyl oxalate yields 1,4-disubstituted piperazine-2,3-diones, which exhibit enhanced lipophilicity (ClogP values: 1.5–3.8) and anthelmintic activity against parasites like Fasciola hepatica .
• (1R,2R)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine dihydrochloride : This diastereomer lacks the chloro substituent but shares methoxy groups. Its solid-state morphology (white crystalline) and chirality suggest utility in asymmetric synthesis or as a ligand .
• Aliphatic polyamines (DETA, TETA, PEHA) : Differing in the number of -NH- groups, these compounds demonstrate increased corrosion inhibition efficiency with higher amine density due to enhanced electron donation .

Electronic and Steric Properties

• Electron-withdrawing vs.
• Steric hindrance : The 2-chloro-5-methoxy substitution pattern creates a steric profile distinct from symmetrically substituted analogs like (1R,2R)-1,2-bis(4-methoxyphenyl)ethane-1,2-diamine, which may influence binding to biological targets or metal centers .

Table 1: Comparative Overview of 1,2-Diamine Derivatives

Compound	Substituents	Key Properties/Applications	References
(1R)-1-(2-Chloro-5-methoxyphenyl)ethane-1,2-diamine	2-Cl, 5-OCH₃ on phenyl	Potential pharmacological ligand; moderate lipophilicity	Inferred
N,N-Bis-(4-substituted benzyl)-ethane-1,2-diamine (1a–i)	4-substituted benzyl groups	Lipophilic (ClogP: 1.5–3.8); anthelmintic agents
(1R,2R)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine	4-OCH₃ on both phenyls	Chiral solid; asymmetric synthesis
DETA, TETA, PEHA	Varying -NH- groups	Corrosion inhibition (efficiency ↑ with NH density)
BPPPEN ligand in Zn(II) complex	Pyridyl, benzyl groups	Distorted coordination geometry (τ = 0.42)

Research Findings and Implications

• Corrosion inhibition : While aliphatic polyamines (DETA, TETA) rely on NH group density for efficacy, aromatic substituents in the target compound may offer alternative adsorption mechanisms on metal surfaces via π-electron interactions .
• Coordination versatility : The steric bulk of the 2-chloro substituent may limit coordination flexibility compared to smaller ligands like BPPPEN, but its electronic effects could stabilize specific oxidation states in metal complexes .

Preparation Methods

Preparation Methods

General Synthetic Approach

The synthesis of (1R)-1-(2-Chloro-5-methoxyphenyl)ethane-1,2-diamine typically follows a multi-step process involving:

• Introduction of the chloro and methoxy substituents on the phenyl ring.
• Formation of the ethane-1,2-diamine side chain with controlled stereochemistry.
• Resolution or asymmetric synthesis to obtain the (1R) enantiomer.

Starting Materials and Key Reagents

• 2-Chloro-5-methoxybenzyl chloride or related halogenated methoxybenzyl derivatives serve as the aromatic electrophile.
• Ethylenediamine or protected ethylenediamine derivatives provide the diamine moiety.
• Chiral catalysts or resolving agents are employed for enantiomeric purity.

Synthetic Routes

Nucleophilic Substitution on Halogenated Aromatic Precursors

A common method involves nucleophilic substitution of 2-chloro-5-methoxybenzyl chloride with ethylenediamine under controlled conditions to form the ethane-1,2-diamine side chain attached to the aromatic ring. This reaction proceeds via the displacement of the benzyl chloride by the amine nucleophile.

• Conditions: Typically conducted in polar aprotic solvents such as dimethylformamide (DMF) or ethanol.
• Temperature: Moderate heating (50–100 °C) to promote substitution.
• Stoichiometry: Excess ethylenediamine to drive reaction completion.
• Outcome: Formation of racemic 1-(2-chloro-5-methoxyphenyl)ethane-1,2-diamine.

Asymmetric Synthesis or Resolution

To obtain the (1R) enantiomer specifically, two main approaches are used:

• Asymmetric Catalysis: Employing chiral catalysts or ligands during the formation of the ethane-1,2-diamine moiety to induce stereoselectivity.
• Chiral Resolution: Formation of diastereomeric salts using chiral acids (e.g., tartaric acid derivatives), followed by selective crystallization and isolation of the desired enantiomer.

Alternative Methods

• Reductive Amination: Starting from 2-chloro-5-methoxyacetophenone, reductive amination with ammonia or ethylenediamine derivatives under catalytic hydrogenation conditions can yield the target diamine.
• Catalytic Coupling: Palladium-catalyzed cross-coupling reactions have been explored for related compounds to install amine substituents on aromatic rings, though specific application to this compound is less documented.

Detailed Reaction Conditions and Yields

Step	Reagents/Conditions	Temperature	Solvent	Yield (%)	Notes
Nucleophilic substitution	2-Chloro-5-methoxybenzyl chloride + ethylenediamine	70–90 °C	DMF or ethanol	70–85	Excess ethylenediamine used to ensure completion
Chiral resolution	Racemic diamine + tartaric acid derivatives	Ambient to 5 °C	Ethanol/water	40–50	Recrystallization to enrich (1R) enantiomer
Reductive amination (alternative)	2-Chloro-5-methoxyacetophenone + NH3 or ethylenediamine + H2, Pd/C	25–50 °C	Methanol or ethanol	60–75	Requires hydrogenation setup

Summary Table of Preparation Methods

Method	Advantages	Disadvantages	Typical Yield (%)	Enantiomeric Control
Nucleophilic substitution	Simple, scalable	Produces racemic mixture	70–85	None (racemic)
Chiral resolution	High enantiomeric purity	Additional steps, moderate yield	40–50	High
Reductive amination	Alternative route, flexible	Requires catalyst, hydrogenation	60–75	Variable
Asymmetric catalysis (emerging)	Potential for direct enantioselectivity	Complex catalyst systems	Under investigation	High potential